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Compound Name: Thiofulminic acid

Cat. No.: B1231499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Thiofulminic acid (HCNS) is a highly reactive and unstable sulfur analog of fulminic

acid. Due to its transient nature, it has been primarily characterized through computational

chemistry and microwave spectroscopy rather than traditional wet-lab experimental protocols.

This guide provides a comprehensive overview of the current scientific understanding of

thiofulminic acid, focusing on its molecular structure, spectroscopic properties, and its

relationship with more stable isomers. The information is presented to be accessible to

researchers, scientists, and drug development professionals who may encounter or have an

interest in this and other unusual small molecules.

Introduction
Thiofulminic acid, with the chemical formula HCNS, is a molecule of significant interest in

theoretical and astrochemistry.[1][2] It is one of the isomers of the [H, C, N, S] system, which

includes the more stable thiocyanic acid (HSCN) and isothiocyanic acid (HNCS).[3][4][5] The

high reactivity and instability of thiofulminic acid make it challenging to study experimentally.

Consequently, much of our knowledge about this compound is derived from computational

models and gas-phase spectroscopic studies.[1][2] This document synthesizes the available

data to provide a detailed technical overview of its fundamental properties.
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Thiofulminic acid has a linear heavy-atom backbone with a singlet ground state.[2] Its

structure has been determined through a combination of theoretical calculations and

microwave spectroscopy.[2]

Key Structural and Physical Properties:

Molecular Formula: CHNS[6]

Molecular Weight: 59.09 g/mol [6]

IUPAC Name: methylidyne(sulfido)azanium[6]

CAS Number: 65195-59-7[6]

The following table summarizes key computed and experimentally determined properties of

thiofulminic acid.

Property Value Source

Computed Properties

Molecular Weight 59.09 g/mol PubChem[6]

Exact Mass 58.98297021 Da PubChem[6]

Dipole Moment (μ) ~3.1 - 3.9 D Computational[2]

Spectroscopic Data

Rotational Temperature
7.0 ± 0.5 K (observed in

space)
Cernicharo et al.[2]

Column Density
(9.0 ± 0.5) × 10⁹ cm⁻² (in

space)
Cernicharo et al.[2]

Isomerism and Stability
Thiofulminic acid is one of the less stable isomers in the [H, C, N, S] family. The most stable

isomer is isothiocyanic acid (HNCS), followed by thiocyanic acid (HSCN).[5] The isomerization
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pathways between these molecules are crucial to understanding the chemistry of thiofulminic
acid.

Computational studies have shown that the rearrangement of thiofulminic acid to its more

stable isomers involves significant energy barriers. For instance, the isomerization of HCNS to

isothiofulminic acid (HSNC) proceeds via a direct 1,3 hydrogen shift.[5]

The diagram below illustrates the relationship between thiofulminic acid and its more stable

isomers.
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Isomers of the [H, C, N, S] system.

Experimental Protocols and Generation
Due to its high reactivity, thiofulminic acid cannot be isolated and handled under normal

laboratory conditions. It is typically generated in situ for spectroscopic studies.

Methodology for Gas-Phase Generation:

One common method for producing thiofulminic acid for spectroscopic analysis is through the

photolysis of a precursor molecule in an inert gas matrix.[1]

Experimental Workflow for Spectroscopic Analysis:

The following diagram outlines a typical workflow for the generation and spectroscopic analysis

of thiofulminic acid in the gas phase.
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Workflow for the generation and analysis of thiofulminic acid.

Spectroscopic Characterization
The primary experimental data available for thiofulminic acid comes from rotational and

vibrational spectroscopy.[1][2] These techniques have been instrumental in confirming its

structure and providing insights into its properties.

Key Spectroscopic Findings:

Microwave Spectroscopy: The rotational spectrum of thiofulminic acid has been extensively

studied, leading to precise determinations of its rotational constants and molecular geometry.

[2]
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Infrared Spectroscopy: Vibrational bands of thiofulminic acid have been observed in matrix

isolation studies, providing information about its bond strengths and vibrational modes.[1]

For example, high-intensity spectral bands have been assigned at 3302.5, 2021.7, and 720.3

cm⁻¹ in a para-H₂ matrix.[1]

Reactivity and Potential Applications
The high reactivity of thiofulminic acid currently limits its practical applications. Its chemistry is

dominated by its tendency to isomerize to more stable forms.[5] However, understanding the

properties of such transient species is crucial for several fields:

Astrochemistry: Thiofulminic acid has been detected in interstellar space, and studying its

formation and destruction pathways can provide insights into the chemical processes

occurring in these environments.[2]

Theoretical Chemistry: As a small molecule with unusual bonding, thiofulminic acid serves

as an excellent test case for theoretical models of molecular structure and reactivity.

Drug Development: While there are no direct applications of thiofulminic acid in drug

development, the study of related sulfur-containing functional groups is an active area of

research. The unique electronic properties of the thiocyanate and isothiocyanate groups, its

more stable isomers, are utilized in various pharmacophores.

Conclusion
Thiofulminic acid remains a challenging molecule to study due to its inherent instability. The

majority of our understanding is built upon a strong foundation of computational chemistry,

validated by gas-phase spectroscopic experiments. While direct experimental protocols for its

synthesis and handling are not feasible, the in-situ generation methods described have allowed

for its characterization. For researchers and professionals in drug development, while

thiofulminic acid itself may not be a direct tool, the insights gained from its study contribute to

a broader understanding of the fundamental chemistry of sulfur-containing compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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